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Disclaimer: No specific Safety Data Sheet (SDS) for Procymidox-d5 was publicly available at
the time of this writing. The following guidance is based on the safety data for the non-
deuterated parent compound, Procymidone. The disposal procedures for Procymidox-d5 are
expected to be highly similar to those for Procymidone, as the primary hazards are associated
with the molecule's chemical structure rather than its isotopic labeling. Researchers must
consult their institution's specific waste disposal protocols and comply with all local, state, and
federal regulations.

Procymidox-d5, a deuterated analog of the dicarboximide fungicide Procymidone, requires
careful handling and disposal to ensure laboratory safety and environmental protection. Based
on the hazardous properties of Procymidone, which is harmful if swallowed or inhaled, may
cause skin and eye irritation, is suspected of damaging fertility, and is very toxic to aquatic life
with long-lasting effects, stringent disposal procedures are necessary.[1][2]

Immediate Safety and Handling Precautions

Before beginning any procedure that involves Procymidox-d5, ensure that all personnel are
familiar with the following safety protocols:
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (inspected before use), tightly fitting safety goggles, and a lab coat.[3] If
there is a risk of generating dust or aerosols, a full-face respirator should be used.[3]

o Ventilation: Handle Procymidox-d5 in a well-ventilated area, such as a chemical fume hood,

to avoid inhalation of dust or vapors.[3]

o Spill Response: In the event of a spill, evacuate unnecessary personnel from the area.[3]
Prevent the formation of dust.[3] Wearing full PPE, collect the spilled material using spark-
proof tools and place it into a suitable, closed container for disposal.[3] The spill area should
then be decontaminated.[4] Do not allow the chemical to enter drains or waterways.[3]

Step-by-Step Disposal Procedure for Procymidox-d5

The recommended method for the disposal of Procymidox-d5 is through a licensed chemical
waste disposal facility.

o Waste Collection:

o Carefully collect all waste materials containing Procymidox-d5, including unused product,
contaminated consumables (e.g., pipette tips, weighing boats), and spill cleanup materials.

o Place the waste into a clearly labeled, sealed, and appropriate waste container. The
container should be in good condition and compatible with the chemical.

e Labeling:

o Label the waste container clearly with "Hazardous Waste," the chemical nhame
"Procymidox-d5," and any other identifiers required by your institution.

o Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area. This area should be cool, dry, and well-ventilated, away from incompatible materials
such as strong oxidizing agents, acids, and alkalis.[1][5]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o The material will likely be sent for controlled incineration with flue gas scrubbing or to a
licensed chemical destruction plant.[3]

Disposal of Contaminated Packaging

Empty containers that held Procymidox-d5 must also be treated as hazardous waste.

o Containers should be triple-rinsed with a suitable solvent.[4] The rinsate must be collected
and disposed of as hazardous waste.[6]

 After rinsing, the container should be punctured to prevent reuse and disposed of through
the appropriate waste stream as advised by your EHS department, which may include a
sanitary landfill or incineration for combustible packaging.[3]

Quantitative Data: Toxicological Information for
Procymidone

The following table summarizes key toxicological data for Procymidone, which should be
considered when handling Procymidox-d5.
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Toxicity Metric Value Species Notes

Low acute oral
Acute Oral LD50 6800 mg/kg Rat o
toxicity.[4]

Low acute dermal
Acute Dermal LD50 >2500 mg/kg Rat o
toxicity.[4]

Moderately toxic to

Aquatic Toxicity (Fish)  LC50 (96 hr) 7.2 mg/L  Rainbow Trout ]
some fish.[2][7]

Aquatic Toxicity EC50 (48 hr) > 4.2 Daphni Moderately toxic to
aphnia
(Daphnia) mg/L P daphnia.[2][7]

Low potential for
Bioaccumulation bioconcentration in

~110-130 -
Factor (BCF) birds and mammals.

[2]4]

Experimental Protocols

While no specific experimental protocols for the disposal of Procymidox-d5 are available, the
general procedure for handling and disposing of toxic chemical waste in a laboratory setting is
as follows:

Protocol for Collection and Segregation of Procymidox-d5 Waste
o Objective: To safely collect and segregate Procymidox-d5 waste for proper disposal.
e Materials:
o Appropriate hazardous waste container (sealable, compatible material).
o Hazardous waste labels.
o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.
o Tools for collecting solid waste (e.g., scoop, brush).

e Procedure:
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1. Designate a specific, labeled hazardous waste container for Procymidox-d5 waste.

2. Following any experimental procedure using Procymidox-d5, carefully transfer any
residual solid material or contaminated items into the designated waste container.

3. Ensure the exterior of the waste container remains clean and free of contamination.
4. Once the container is full or the experiment is complete, securely seal the container.

5. Store the sealed container in the laboratory's designated hazardous waste accumulation

area.

6. Complete a hazardous waste pickup request form as per institutional policy.

Logical Workflow for Procymidox-d5 Disposal
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Procymidox-d5 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Procymidox-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Procymidone|32809-16-8|MSDS [dcchemicals.com]
. 4farmers.com.au [4farmers.com.au]

. chemicalbook.com [chemicalbook.com]

. apparentag.com.au [apparentag.com.au]

. 4farmers.com.au [4farmers.com.au]

. assets.greenbook.net [assets.greenbook.net]

°
~ (o)) ol iy w N -

. agpro.co.nz [agpro.co.nz]

¢ To cite this document: BenchChem. [Navigating the Safe Disposal of Procymidox-d5: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557640/docs#navigating-the-safe-disposal-of-
procymidox-d5-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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